Cas no 167479-16-5 (1-Methyl-1H-indole-7-carboxylic acid)

1-Methyl-1H-indole-7-carboxylic acid structure
167479-16-5 structure
Product Name:1-Methyl-1H-indole-7-carboxylic acid
CAS No:167479-16-5
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD09879957
CID:110946
PubChem ID:18388362
Update Time:2025-04-18

1-Methyl-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-indole-7-carboxylic acid
    • 1-Methyl-7-indolecarboxylic Acid
    • 1H-Indole-7-carboxylicacid, 1-methyl-
    • 1-methylindole-7-carboxylic acid
    • 1-methylindolyl-7-carboxylic acid
    • 1-Methyl-7-indolecarboxylicAcid
    • DWKIPLIDZYRILV-UHFFFAOYSA-N
    • 8540AA
    • SBB089024
    • TRA0003838
    • AM803304
    • SY022489
    • 1H-Indole-7-carboxylic acid, 1-methyl-
    • 1-methyl-1H-ind
    • 167479-16-5
    • AS-31674
    • SCHEMBL932002
    • MFCD09879957
    • Z1198235800
    • A882240
    • 1-Methyl-1H-indole-7-carboxylic acid,97%
    • DTXSID70593353
    • CS-0038765
    • FT-0726779
    • 1-methyl-1H-indole-7-carboxylic acid, AldrichCPR
    • EN300-150509
    • AKOS006282358
    • DB-064649
    • MDL: MFCD09879957
    • Inchi: 1S/C10H9NO2/c1-11-6-5-7-3-2-4-8(9(7)11)10(12)13/h2-6H,1H3,(H,12,13)
    • InChI Key: DWKIPLIDZYRILV-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2C=CN(C)C=21)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 389.0±15.0 °C at 760 mmHg
  • Flash Point: 189.0±20.4 °C
  • PSA: 42.23000
  • LogP: 1.87650
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-1H-indole-7-carboxylic acid Security Information

1-Methyl-1H-indole-7-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-indole-7-carboxylic acid Pricemore >>

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